Cas no 63893-74-3 (Thieno[2,3-d]pyrimidin-4-amine, N-(3,3-dimethylbutyl)-)

• Product Name: Thieno[2,3-d]pyrimidin-4-amine, N-(3,3-dimethylbutyl)-
• CAS No: 63893-74-3
• MF: C₁₂H₁₇N₃S
• MW: 235.348480939865
• CID: 1662141
• Update Time: 2024-09-12

Thieno[2,3-d]pyrimidin-4-amine, N-(3,3-dimethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4-amine, N-(3,3-dimethylbutyl)-

• Inchi： 1S/C12H17N3S/c1-12(2,3)5-6-13-10-9-4-7-16-11(9)15-8-14-10/h4,7-8H,5-6H2,1-3H3,(H,13,14,15)
• InChI Key： INXRAMZCRUJJNG-UHFFFAOYSA-N
• SMILES： C1=NC(NCCC(C)(C)C)=C2C=CSC2=N1

Computed Properties

• Exact Mass: 235.11451

Experimental Properties

• Density: 1.167±0.06 g/cm3(Predicted)
• Boiling Point: 373.4±22.0 °C(Predicted)
• PSA: 37.81
• pka: 5.28±0.40(Predicted)